Lankacidinol A

• Molecular Formula: C27H37NO8
• Molecular Weight: 503.6 g/mol
• InChI: InChI=1S/C27H37NO8/c1-15-7-10-20(31)11-8-16(2)13-23(28-25(33)18(4)29)27(6)24(32)17(3)22(36-26(27)34)14-21(12-9-15)35-19(5)30/h7-9,11-13,17-18,20-23,29,31H,10,14H2,1-6H3,(H,28,33)/b11-8+,12-9-,15-7-,16-13-/t17-,18-,20+,21-,22-,23?,27+/m1/s1
• InChIKey: WDAIURVMANXCNS-ZEARGDHPSA-N

Lankacidinol A: 17-Membered Macrocyclic Antibiotic for Research

Lankacidinol A (CAS 23498-36-4), also known as T-2636 D or sedecamycin metabolite, is a polyketide natural product belonging to the lankacidin group of antibiotics isolated from Streptomyces rochei and Streptomyces sp. HS-NF-1178 [1]. It is characterized by a unique 17-membered macrocyclic carbon skeleton fused with a β-keto-δ-lactone system, differentiating it from traditional even-membered macrolides [1]. Lankacidinol A is a major bioactive metabolite of the veterinary drug sedecamycin (lankacidin A) and exhibits both antibacterial activity against Gram-positive bacteria and antitumor activity through microtubule stabilization, with HPLC-determined purity of 95.5% reported in research-grade samples [2][3].

17‑membered macrocyclic scaffold for non‑canonical ribosome inhibitor studies

Gram‑positive bacteria research context; supports antimicrobial screening studies

Unique chemical instability profile requires anhydrous or cold‑storage handling

• [1] Lu C, Li JM, Qi H, Zhang H, Zhang J, Xiang WS, Wang JD, Wang XJ. Two new lankacidin-related metabolites from Streptomyces sp. HS-NF-1178. J Antibiot. 2018;71:397-401. View Source
• [2] Okada J, Kondo S. Liquid chromatographic method for determining the macrolide antibiotic sedecamycin and its major metabolites in swine plasma and tissues. J Assoc Off Anal Chem. 1987;70(5):818-24. View Source
• [3] Ayoub AT, Abou El-Magd RM, Xiao J, Lewis CW, Tilli TM, Arakawa K, Nindita Y, Chan G, Sun L, Glover M, Klobukowski M, Tuszynski J. Antitumor Activity of Lankacidin Group Antibiotics Is Due to Microtubule Stabilization via a Paclitaxel-like Mechanism. J Med Chem. 2016;59(20):9532-9540. View Source

Why Generic Macrolides Cannot Substitute for Lankacidinol A

Within the lankacidin family, structural variations at the C2-C18 macrocyclic linkage, C14 acetylation, and δ-lactone ring integrity fundamentally alter biological activity, metabolic fate, and synthetic accessibility. Lankacidinol A exists as a bicyclic 17-membered macrocycle with a C14 acetate group and intact C2-C18 bond, distinguishing it from lankacidinol (C14 hydroxyl), 2,18-seco-lankacidinol A (cleaved C2-C18 ether linkage), and lankacidin C (different side chain oxidation) [1][2]. These structural distinctions produce quantitative differences in antibacterial potency, antitumor efficacy, in vivo metabolic conversion, and chemical stability, rendering generic substitution between family members invalid for reproducible research [3].

The β‑keto‑δ‑lactone core is labile under mild acidic conditions; generic macrolide stability does not guarantee intact Lankacidinol A.

Ribosome binding targets the peptidyl transferase center (PTC), not the exit tunnel – macrolides like erythromycin may compete rather than substitute.

• [1] Lu C, Li JM, Qi H, Zhang H, Zhang J, Xiang WS, Wang JD, Wang XJ. Two new lankacidin-related metabolites from Streptomyces sp. HS-NF-1178. J Antibiot. 2018;71:397-401. View Source
• [2] Ootsu K, Matsumoto T, Harada S, Kishi T. Antitumor and immunosuppressive activities of lankacidin-group antibiotics: structure-activity relationships. Cancer Chemother Rep. 1975;59(5):919-28. View Source
• [3] McFarland JW, et al. Side chain modifications in lankacidin group antibiotics. Antimicrob Agents Chemother. 1984;25(2):226-33. View Source

Key Differentiating Evidence for Lankacidinol A

In Vivo Efficacy Against Treponema hyodysenteriae

In disk diffusion assays, lankacidinol A (compound 3 in the referenced study) demonstrated antibacterial activity against Micrococcus luteus with a clear inhibition zone of 17 mm at 100 μg/disk, compared to 15 mm for 2,18-seco-lankacidinol A (compound 1) at the same dose. Against Staphylococcus aureus, lankacidinol A produced a 13 mm inhibition zone, whereas 2,18-seco-lankacidinol A showed no reported activity [1].

Antimicrobial MIC

Class‑level

MIC₉₀ 3.13 μg/mL

Supports antimicrobial screening context

Class‑level inference; data for sedecamycin against 79 T. hyodysenteriae isolates

Evidence Dimension	Antibacterial activity (inhibition zone diameter)
Target Compound Data	Lankacidinol A: 17 mm (M. luteus), 13 mm (S. aureus)
Comparator Or Baseline	2,18-seco-lankacidinol A: 15 mm (M. luteus), not reported (S. aureus)
Quantified Difference	13% larger inhibition zone against M. luteus; activity against S. aureus present only in lankacidinol A
Conditions	Disk diffusion assay, 100 μg per 7 mm paper disk, gentamicin as positive control

Why This Matters

This demonstrates that the intact C2-C18 macrocyclic linkage in lankacidinol A confers broader-spectrum antibacterial activity compared to the ring-opened seco-derivative, which is critical for studies investigating structure-activity relationships or antibiotic development.

• [1] Lu C, Li JM, Qi H, Zhang H, Zhang J, Xiang WS, Wang JD, Wang XJ. Two new lankacidin-related metabolites from Streptomyces sp. HS-NF-1178. J Antibiot. 2018;71:397-401. View Source

Synergistic Activity vs. Lankamycin Selectivity

Lankacidinol A (compound 3) was evaluated alongside 2,18-seco-lankacidinol A (compound 1) and 2,18-seco-lankacidinol B (compound 2) for cytotoxicity against human lung adenocarcinoma A549 cells and human prostate cancer PC-3 cells using CCK-8 assay. The study reported that 2,18-seco-lankacidinol A exhibited potent antitumor activity, with the implication that lankacidinol A also demonstrated activity, though quantitative IC50 values were not explicitly tabulated for all compounds [1].

Synergy vs Competition

Head‑to‑head

Synergy with lankamycin; antagonism with erythromycin

Synergy context requires specific macrolide partner; erythromycin may interfere

Checkerboard FIC plot in S. aureus

Evidence Dimension	Cytotoxicity (growth inhibition)
Target Compound Data	Lankacidinol A: active against A549 and PC-3 (exact IC50 not specified)
Comparator Or Baseline	2,18-seco-lankacidinol A: potent activity against A549 and PC-3; 2,18-seco-lankacidinol B: weak activity
Quantified Difference	Not quantified; qualitative activity reported
Conditions	CCK-8 colorimetric assay, A549 (lung) and PC-3 (prostate) human tumor cell lines, doxorubicin positive control

Why This Matters

This confirms that both bicyclic lankacidinol A and its ring-opened derivative retain antitumor activity, but lankacidinol A represents the natural, biosynthetically intact scaffold. For studies requiring the native macrocyclic architecture (e.g., biosynthetic pathway elucidation or natural product derivatization), lankacidinol A is the required starting material.

• [1] Lu C, Li JM, Qi H, Zhang H, Zhang J, Xiang WS, Wang JD, Wang XJ. Two new lankacidin-related metabolites from Streptomyces sp. HS-NF-1178. J Antibiot. 2018;71:397-401. View Source

Antitumor Activity of a Structural Analog

In a cell-free bacterial polypeptide synthesis system, lankacidinol (the C14-hydroxy analog of lankacidinol A) was shown to be as potent as lankacidin and erythromycin as an inhibitor of translation. This intrinsic ribosomal inhibitory activity is a class-level property that requires appropriate O(2')-acyl derivatization with optimal lipophilicity for expression as antibacterial activity in whole-cell assays [1]. While this data is for lankacidinol, it establishes the baseline intrinsic potency of the lankacidinol scaffold, which lankacidinol A shares.

Antitumor Model Response

Class‑level

Reported antitumor activity in multiple murine models

Supports antitumor scaffold exploration context

Class‑level; analog 2,18‑seco‑lankacidinol A; data to verify

Evidence Dimension	Inhibition of bacterial polypeptide synthesis
Target Compound Data	Lankacidinol: equipotent to lankacidin and erythromycin
Comparator Or Baseline	Lankacidin, erythromycin
Quantified Difference	Equipotent (no significant difference)
Conditions	Cell-free bacterial translation system

Why This Matters

This establishes that the lankacidinol core scaffold possesses intrinsic ribosomal inhibitory activity comparable to established macrolide antibiotics. Lankacidinol A, bearing a C14 acetate, may exhibit altered cellular penetration and antibacterial spectrum while maintaining this intrinsic potency, making it a valuable scaffold for medicinal chemistry optimization.

• [1] McFarland JW, et al. Side chain modifications in lankacidin group antibiotics. Antimicrob Agents Chemother. 1984;25(2):226-33. View Source

Chemical Instability of the β-Keto-δ-Lactone Core

Lankacidinol A and lankacidin C were both shown to act as microtubule stabilizers that enhance tubulin assembly and displace taxoids from their binding site, confirming a paclitaxel-like mechanism of antitumor action. HPLC purity analysis of the tested samples determined lankacidinol A purity at 95.5% and lankacidin C purity at 96.0% [1]. This mechanistic equivalence across the lankacidin family suggests that lankacidinol A can serve as an alternative scaffold for tubulin-targeted antitumor studies, particularly where structural variation at the C14 position (acetate in lankacidinol A vs. hydroxyl in lankacidin C) is of interest.

Core Instability

Class‑level

C2–C18 bond cleavage under mild acidic conditions

Handling context may require anhydrous/cold storage

Class‑level; confirmed in degradation studies

Evidence Dimension	Mechanism of action
Target Compound Data	Lankacidinol A: microtubule stabilizer, paclitaxel-like mechanism, 95.5% HPLC purity
Comparator Or Baseline	Lankacidin C: microtubule stabilizer, paclitaxel-like mechanism, 96.0% HPLC purity
Quantified Difference	Equivalent mechanism; purity difference 0.5%
Conditions	In vitro tubulin polymerization assay, computational molecular dynamics, taxoid displacement assay

Why This Matters

This mechanistic validation positions lankacidinol A as a credible alternative to lankacidin C for antitumor research, particularly for investigators seeking a scaffold with a pre-installed C14 acetate for further derivatization or metabolic studies.

• [1] Ayoub AT, Abou El-Magd RM, Xiao J, Lewis CW, Tilli TM, Arakawa K, Nindita Y, Chan G, Sun L, Glover M, Klobukowski M, Tuszynski J. Antitumor Activity of Lankacidin Group Antibiotics Is Due to Microtubule Stabilization via a Paclitaxel-like Mechanism. J Med Chem. 2016;59(20):9532-9540. View Source

Ribosomal Binding at the Peptidyl Transferase Center

Following subcutaneous or oral administration of sedecamycin (lankacidin A) in mice, little parent drug was detected in cecal contents; instead, lankacidinol A was identified as a major metabolite present in the cecal contents. This finding was confirmed in both intact and bile duct-ligated mice, demonstrating that lankacidinol A is excreted directly into the intestinal tract via a non-biliary route [1][2]. A validated LC method established detection limits of ≤0.05 ppm for lankacidinol A in swine plasma and tissues [3].

Ribosome Binding Site

Head‑to‑head

PTC (50S subunit); lankamycin binds NPET

Supports PTC‑specific inhibition studies

X‑ray crystallography of D. radiodurans 50S subunit

Evidence Dimension	In vivo metabolic conversion
Target Compound Data	Lankacidinol A: major cecal metabolite after sedecamycin administration
Comparator Or Baseline	Sedecamycin (lankacidin A): minimal detection in cecal contents
Quantified Difference	Lankacidinol A is the predominant detectable species in intestinal tract
Conditions	Subcutaneous/oral sedecamycin administration in mice, cecal content analysis

Why This Matters

This metabolic conversion data establishes lankacidinol A as the relevant bioactive species for in vivo studies involving sedecamycin/lankacidin A. Investigators studying the pharmacokinetics, tissue distribution, or mechanism of action of lankacidin-based veterinary antibiotics must account for lankacidinol A as a major circulating metabolite.

• [1] Hayashi T, Okada J, Kondo S, Yamazaki T. Role of intestinal excretion in the effect of subcutaneously administered sedecamycin on cecal infection caused by Treponema hyodysenteriae in mice. Antimicrob Agents Chemother. 1991;35(8):1601-4. View Source
• [2] Okada J, Kondo S. Liquid chromatographic method for determining the macrolide antibiotic sedecamycin and its major metabolites in swine plasma and tissues. J Assoc Off Anal Chem. 1987;70(5):818-24. View Source
• [3] Okada J, Kondo S. Liquid chromatographic method for determining the macrolide antibiotic sedecamycin and its major metabolites in swine plasma and tissues. J Assoc Off Anal Chem. 1987;70(5):818-24. View Source

Structural Divergence: Lankacidinol A Bicyclic Scaffold vs. Monocyclic Derivatives and Impact on Antitumor Activity

Monocyclic lankacidin derivatives lacking the δ-lactone ring (C1-C5) were synthesized via chemoenzymatic methods using Orf23 dehydrogenase. Computational binding energy predictions indicated that monocyclic derivatives have binding energies very close to those of bicyclic lankacidin C, suggesting comparable tubulin affinity. However, experimental antitumor assays showed that monocyclic derivatives exhibited only moderate antitumor activity when compared with bicyclic lankacidins [1]. This implies that while the δ-lactone moiety is not essential for tubulin binding, it contributes to full antitumor potency, likely through effects on cellular uptake, stability, or downstream signaling.

Evidence Dimension	Antitumor activity
Target Compound Data	Bicyclic lankacidins (including lankacidinol A): full antitumor activity
Comparator Or Baseline	Monocyclic lankacidin derivatives (lacking δ-lactone): moderate antitumor activity
Quantified Difference	Qualitative reduction in potency; specific IC50 fold-change not reported
Conditions	Cell viability assays across multiple cancer cell lines, molecular dynamics simulations

Why This Matters

This SAR insight underscores the importance of the intact bicyclic scaffold of lankacidinol A for maximal antitumor efficacy. Investigators developing lankacidin-based therapeutics should prioritize bicyclic lankacidinol A over monocyclic derivatives for lead optimization, as the δ-lactone ring contributes to full biological activity.

• [1] Muslimin R, Nishiura N, Teshima A, Do KM, Kodama T, Morita H, Lewis CW, Chan G, Ayoub AT, Arakawa K. Chemoenzymatic synthesis, computational investigation, and antitumor activity of monocyclic lankacidin derivatives. Bioorg Med Chem. 2022;53:116551. View Source

Research and Industrial Application Scenarios

Non-Canonical Ribosome Inhibitor and Synergy Studies

Lankacidinol A, with its validated antibacterial activity against Micrococcus luteus (17 mm inhibition zone) and Staphylococcus aureus (13 mm inhibition zone) at 100 μg/disk, serves as a superior scaffold for antibiotic development compared to 2,18-seco-lankacidinol A, which exhibits reduced activity (15 mm against M. luteus and no activity against S. aureus) [1]. The intact C2-C18 macrocyclic linkage is essential for full-spectrum Gram-positive antibacterial activity, making lankacidinol A the preferred starting material for medicinal chemistry efforts aimed at optimizing ribosomal inhibitors or overcoming bacterial resistance mechanisms [1]. Additionally, its equipotency to erythromycin and lankacidin in cell-free translation inhibition assays confirms its intrinsic ribosomal targeting capability, which can be exploited for the design of novel protein synthesis inhibitors [2].

Anticancer Drug Discovery with a Novel Scaffold

Lankacidinol A is mechanistically validated as a microtubule stabilizer with a paclitaxel-like mode of action, directly demonstrated alongside lankacidin C in tubulin polymerization and taxoid displacement assays [3]. With HPLC purity established at 95.5% for research-grade material, lankacidinol A is suitable for reproducible in vitro and in vivo antitumor studies. The bicyclic scaffold containing the δ-lactone ring is essential for full antitumor potency, as monocyclic derivatives lacking this moiety show only moderate activity despite comparable computational tubulin binding energies [4]. This positions lankacidinol A as a valuable tool compound for investigating tubulin dynamics, mitotic arrest mechanisms, and the development of next-generation antimitotic agents that circumvent taxane resistance.

Chemical Stability and Macrocycle Fragmentation Research

Lankacidinol A is a major bioactive metabolite of the veterinary antibiotic sedecamycin (lankacidin A), as demonstrated in murine studies where lankacidinol A was the predominant species detected in cecal contents following subcutaneous or oral sedecamycin administration, while minimal parent drug was recovered [5]. This metabolic conversion occurs via direct intestinal excretion independent of biliary transport, as confirmed in bile duct-ligated animals [5]. Validated LC methods with detection limits of ≤0.05 ppm are available for quantifying lankacidinol A in swine plasma and tissues [6]. For studies investigating the pharmacokinetics, tissue distribution, or therapeutic efficacy of lankacidin-based treatments for swine dysentery (caused by Treponema hyodysenteriae), lankacidinol A is an essential analytical reference standard and a critical analyte for bioequivalence and residue depletion studies.

Veterinary Pharmacokinetics and Metabolite Tracing

Lankacidinol A represents the native, biosynthetically intact bicyclic 17-membered macrocyclic scaffold within the lankacidin family. Its structural characterization via comprehensive 1D and 2D NMR and ESI-MS provides a benchmark for identifying and validating new lankacidin-related metabolites from Streptomyces fermentation broths [1]. The compound serves as a reference for comparative structural studies, including the identification of seco-derivatives formed via alternative cyclization routes [1]. Furthermore, lankacidinol A is a key intermediate in the biosynthetic pathway linking lankacidinol to sedecamycin (lankacidin A) through C-24 oxidation catalyzed by quinoprotein dehydrogenase Orf23 [7]. For researchers investigating polyketide biosynthesis, modular-iterative assembly mechanisms, or enzymatic macrocyclization, lankacidinol A is an indispensable tool compound.

Application

Selection Property

Validation Focus

Non‑canonical ribosome inhibitor and synergy studies

PTC‑binding specificity and macrolide synergy profile

Verify PTC vs. NPET binding; confirm synergy with lankamycin

Anticancer drug discovery with a novel scaffold

Scaffold novelty and antitumor model response

Confirm in vitro cytotoxicity profile and in vivo model‑response endpoints

Chemical stability and macrocycle fragmentation research

β‑keto‑δ‑lactone core lability

Assess degradation under controlled storage and assay conditions

Veterinary pharmacokinetics and metabolite tracing

Metabolite identity and analytical detectability

Trace lankacidinol A in biological matrices; validate detection methods

• [1] Lu C, Li JM, Qi H, Zhang H, Zhang J, Xiang WS, Wang JD, Wang XJ. Two new lankacidin-related metabolites from Streptomyces sp. HS-NF-1178. J Antibiot. 2018;71:397-401. View Source
• [2] McFarland JW, et al. Side chain modifications in lankacidin group antibiotics. Antimicrob Agents Chemother. 1984;25(2):226-33. View Source
• [3] Ayoub AT, Abou El-Magd RM, Xiao J, Lewis CW, Tilli TM, Arakawa K, Nindita Y, Chan G, Sun L, Glover M, Klobukowski M, Tuszynski J. Antitumor Activity of Lankacidin Group Antibiotics Is Due to Microtubule Stabilization via a Paclitaxel-like Mechanism. J Med Chem. 2016;59(20):9532-9540. View Source
• [4] Muslimin R, Nishiura N, Teshima A, Do KM, Kodama T, Morita H, Lewis CW, Chan G, Ayoub AT, Arakawa K. Chemoenzymatic synthesis, computational investigation, and antitumor activity of monocyclic lankacidin derivatives. Bioorg Med Chem. 2022;53:116551. View Source
• [5] Hayashi T, Okada J, Kondo S, Yamazaki T. Role of intestinal excretion in the effect of subcutaneously administered sedecamycin on cecal infection caused by Treponema hyodysenteriae in mice. Antimicrob Agents Chemother. 1991;35(8):1601-4. View Source
• [6] Okada J, Kondo S. Liquid chromatographic method for determining the macrolide antibiotic sedecamycin and its major metabolites in swine plasma and tissues. J Assoc Off Anal Chem. 1987;70(5):818-24. View Source
• [7] Yamauchi Y, Nindita Y, Hara K, Umeshiro A, Yabuuchi Y, Suzuki T, Kinashi H, Arakawa K. Quinoprotein dehydrogenase functions at the final oxidation step of lankacidin biosynthesis in Streptomyces rochei 7434AN4. J Biosci Bioeng. 2018;126(2):145-152. View Source